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Compound of Interest

Compound Name: Sotrastaurin

Cat. No.: B1684114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, preparation, and use of

Sotrastaurin, a potent and selective pan-Protein Kinase C (PKC) inhibitor, in cell culture

experiments. The information is intended to guide researchers in accurately preparing and

applying this compound for in vitro studies.

Product Information
Sotrastaurin (also known as AEB071) is a small molecule inhibitor of Protein Kinase C (PKC)

isoforms, playing a critical role in T-cell activation signaling pathways.[1][2][3][4] Its ability to

selectively block these pathways makes it a valuable tool for immunological research and drug

development.

Property Value

Molecular Formula C₂₅H₂₂N₆O₂

Molecular Weight 438.48 g/mol [5]

CAS Number 425637-18-9[5]

Appearance Orange to red solid[6]
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Sotrastaurin is a potent inhibitor of several PKC isoforms, with particularly high affinity for the

novel PKCθ isoform, which is crucial for T-cell activation.[5][6] It exerts its immunosuppressive

effects by inhibiting the signaling pathways downstream of the T-cell receptor (TCR) and CD28

co-stimulation.[1] Specifically, Sotrastaurin blocks the activation of nuclear factor-kappa B

(NF-κB) and the nuclear factor of activated T-cells (NFAT), transcription factors essential for the

expression of pro-inflammatory cytokines like Interleukin-2 (IL-2).[1][2][7]

Solubility and Storage
Proper dissolution and storage of Sotrastaurin are critical for maintaining its stability and

activity.

Solvent Solubility

DMSO ≥ 50 mg/mL (≥ 114.03 mM)[6]

Ethanol
~2-40 mg/mL (use of fresh ethanol is

recommended)[5]

Water Insoluble[5]

DMF 20 mg/mL[8]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL[8]

Storage Recommendations:

Solid Compound: Store at -20°C for up to 3 years.[5][6]

Stock Solutions (in DMSO): Aliquot and store at -80°C for up to 1 year or -20°C for up to 1

month to avoid repeated freeze-thaw cycles.[5] It is highly recommended to use fresh,

anhydrous DMSO for preparing stock solutions, as moisture can reduce the solubility of the

compound.[5]

Experimental Protocols
Preparation of Sotrastaurin Stock Solution (10 mM in
DMSO)
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Materials:

Sotrastaurin powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

1. Equilibrate the Sotrastaurin vial to room temperature before opening.

2. Weigh the desired amount of Sotrastaurin powder using a calibrated analytical balance.

For 1 mL of a 10 mM stock solution, you will need 4.38 mg of Sotrastaurin.

3. Add the appropriate volume of anhydrous DMSO to the Sotrastaurin powder.

4. Vortex or sonicate the solution gently until the compound is completely dissolved.

Warming the tube at 37°C for 10 minutes can aid dissolution.[4]

5. Aliquot the stock solution into smaller volumes in sterile, light-protected tubes to minimize

freeze-thaw cycles.

6. Store the aliquots at -80°C.

Preparation of Working Solutions for Cell Culture
Materials:

10 mM Sotrastaurin stock solution in DMSO

Sterile, pre-warmed cell culture medium appropriate for your cell line

Procedure:

1. Thaw an aliquot of the 10 mM Sotrastaurin stock solution at room temperature.

2. Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve

the desired final concentration.
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3. Important: Ensure the final concentration of DMSO in the cell culture medium is consistent

across all experimental conditions (including vehicle controls) and is below a level that

could cause cellular toxicity (typically ≤ 0.5%).

4. Add the final working solution to your cell cultures and incubate for the desired period.

In Vitro Applications
Sotrastaurin has been shown to be effective in various cell-based assays. The optimal

concentration and incubation time will depend on the cell type and the specific experimental

endpoint.
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Cell Line Assay Type
Concentrati
on

Incubation
Time

Effect Reference

Primary

Human and

Mouse T-cells

T-cell

Activation (IL-

2 secretion,

CD25

expression)

< 10 µM -

Abrogation of

activation

markers

[5]

T-cells
T-cell

Proliferation
200 nM -

Inhibition of

proliferation
[5]

T-cells
Adhesion

Assay
< 3 µM -

Inhibition of

LFA-1

mediated

adhesion

[5]

DLBCL cell

lines (CD79

mutant)

Proliferation

Assay
< 20 µM -

Selective

impairment of

proliferation

[5]

HUVECs
Functional

Assay
500 nM 1 h

Reduction of

endothelial

dysfunction

[5]

A549 - > 3.2 µM - IC50 value [6]

SUDHL-4

and OCI-LY8

(DLBCL)

Cell

Proliferation

(CCK-8)

5-40 µM 24, 48, 72 h

Inhibition of

proliferation

and induction

of apoptosis

[9]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Sotrastaurin and a typical

experimental workflow for its use in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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